Cas no 1872838-71-5 (5-chloro-N-ethyl-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: 5-chloro-N-ethyl-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 1872838-71-5
• MF: C₈H₈ClN₃O₂S₂
• MW: 277.751017570496
• CID: 6364897
• PubChem ID: 165523408
• Update Time: 2025-10-28

5-chloro-N-ethyl-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-ethyl-2,1,3-benzothiadiazole-4-sulfonamide
• EN300-1453561
• 1872838-71-5

• Inchi： 1S/C8H8ClN3O2S2/c1-2-10-16(13,14)8-5(9)3-4-6-7(8)12-15-11-6/h3-4,10H,2H2,1H3
• InChI Key： DXZSXSUOBJLMLO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1S(NCC)(=O)=O)=NSN=2

Computed Properties

• Exact Mass: 276.9746465g/mol
• Monoisotopic Mass: 276.9746465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Additional information on 5-chloro-N-ethyl-2,1,3-benzothiadiazole-4-sulfonamide

Recent Advances in the Study of 5-chloro-N-ethyl-2,1,3-benzothiadiazole-4-sulfonamide (CAS: 1872838-71-5)

5-chloro-N-ethyl-2,1,3-benzothiadiazole-4-sulfonamide (CAS: 1872838-71-5) is a sulfonamide derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential biological activities and applications. This compound, characterized by its benzothiadiazole core, has been explored for its role in various therapeutic areas, including antimicrobial, anticancer, and enzyme inhibition studies. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 5-chloro-N-ethyl-2,1,3-benzothiadiazole-4-sulfonamide, emphasizing its efficient production through multi-step organic reactions involving chlorination and sulfonamide formation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. The compound's stability under physiological conditions has also been investigated, revealing promising pharmacokinetic properties that support its further development as a drug candidate.

In the context of biological activity, 5-chloro-N-ethyl-2,1,3-benzothiadiazole-4-sulfonamide has demonstrated notable inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. This selective inhibition suggests its potential as a targeted anticancer agent. Additionally, preliminary in vitro studies have shown antimicrobial efficacy against Gram-positive bacteria, further broadening its therapeutic scope.

Mechanistic studies have delved into the molecular interactions of this compound with its biological targets. X-ray crystallography and molecular docking simulations have provided insights into its binding modes, revealing key interactions with active site residues of target enzymes. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research is focused on structural modifications to improve its drug-like properties, such as solubility and metabolic stability. Collaborative efforts between academic and industrial researchers are underway to advance this compound through preclinical development.

In conclusion, 5-chloro-N-ethyl-2,1,3-benzothiadiazole-4-sulfonamide represents a versatile scaffold with significant potential in medicinal chemistry. Its dual functionality as an enzyme inhibitor and antimicrobial agent positions it as a valuable candidate for further investigation. Future studies should prioritize in vivo efficacy and toxicity assessments to validate its therapeutic potential and pave the way for clinical translation.